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Compound of Interest

Compound Name: (R)-MK-5046

Cat. No.: B8606485

Get Quote

(R)-MK-5046 is a potent and selective agonist for the bombesin receptor subtype-3 (BRS-3), a

G-protein coupled receptor involved in regulating energy balance.)[1][2] These application

notes provide detailed protocols for in-vivo experimental studies to evaluate the efficacy of (R)-
MK-5046 in animal models of obesity.

Signaling Pathway of (R)-MK-5046
(R)-MK-5046 acts as an allosteric agonist on the BRS-3 receptor.[3][4] Upon binding, it

activates the G-protein coupled receptor, which in turn stimulates phospholipase C (PLC). This

leads to a cascade of downstream cellular responses that are thought to influence energy

expenditure and satiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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